Cas no 87033-44-1 (10,11-dihydrodibenzo[b,f]thiepine-10-carboxylic acid)

• Product Name: 10,11-dihydrodibenzo[b,f]thiepine-10-carboxylic acid
• CAS No: 87033-44-1
• MF: C₁₅H₁₂O₂S
• MW: 256.319582939148
• CID: 1867060
• PubChem ID: 55584
• Update Time: 2025-04-21

10,11-dihydrodibenzo[b,f]thiepine-10-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 10,11-dihydrodibenzo[b,f]thiepine-10-carboxylic acid
• 5,6-dihydrobenzo[b][1]benzothiepine-5-carboxylic acid
• 87033-44-1
• DTXSID101007270
• DIBENZO(b,f)THIEPIN-10-CARBOXYLIC ACID, 10,11-DIHYDRO-
• BRN 4451641
• 10,11-Dihydrodibenzo(b,f)thiepin-10-carboxylic acid

• Inchi： 1S/C15H12O2S/c16-15(17)12-9-10-5-1-3-7-13(10)18-14-8-4-2-6-11(12)14/h1-8,12H,9H2,(H,16,17)
• InChI Key： LUOMABZEDNHRGY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2CC(C(=O)O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 256.0558
• Monoisotopic Mass: 256.0558
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6
• XLogP3: 3.5

Experimental Properties

• Density: 1.31
• Boiling Point: 414.9°C at 760 mmHg
• Flash Point: 204.7°C
• Refractive Index: 1.665